Cas no 33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone)
33609-48-2 structure
Product Name:(3,4-Dinitrophenyl)(phenyl)methanone
CAS No:33609-48-2
MF:C13H8N2O5
MW:272.21302318573
CID:918190
PubChem ID:350395
Update Time:2025-04-19
(3,4-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-Dinitrophenyl)(phenyl)methanone
- (3,4-dinitrophenyl)-phenylmethanone
- (3,4-dinitrophenyl)-phenyl-methanone
- 3,4-dinitrobenzophenone
- AC1L6W6B
- AK149205
- CTK1C5576
- NSC509709
- NSC-509709
- AKOS022188960
- DTXSID90325532
- 33609-48-2
- SCHEMBL11014183
-
- Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-7-11(14(17)18)12(8-10)15(19)20/h1-8H
- InChI Key: BABWJHLNEZRUHE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04334
- Monoisotopic Mass: 272.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.423
- Boiling Point: 483°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.642
- PSA: 103.35
- LogP: 3.78040
(3,4-Dinitrophenyl)(phenyl)methanone Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone) Related Products
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